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REP3123/CRS3123 is a novel, fully synthetic small-molecule antibiotic designed to treat Clostridioides

difficile infection (CDI). Its development focuses on a narrow-spectrum approach to minimize disruption to

the beneficial gut microbiota, thereby addressing the high recurrence rates associated with traditional broad-

spectrum therapies [1] [2].

The table below summarizes its key characteristics and experimental data:

Characteristic Details for REP3123/CRS3123

Other
Designations

CRS3123 (name used in later-phase trials) [1]

Drug Class Small-molecule antibacterial [1]

Molecular Target Bacterial methionyl-tRNA synthetase (MetRS), type 1 [1] [2]

Primary
Mechanism of
Action

Inhibition of protein synthesis [2]

Secondary Effects Inhibits production of toxins A & B and spore formation in C. difficile [1]

Spectrum of
Activity

Narrow spectrum [1] [3]
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Characteristic Details for REP3123/CRS3123

MIC90 vs. *C.
difficile*

1 µg/mL [1]

In Vitro Activity Potent against clinical isolates, including epidemic BI/NAP1/027 strains (MIC
range 0.5-1 mg/L) [2]. Lacks activity against many commensal gut anaerobes like

Bacteroides, bifidobacteria, and lactobacilli [1] [3].

Key Preclinical
Model

In vivo hamster model of CDI [1]

| Clinical Efficacy (Phase 2) | • Clinical Cure Rate: 97% (at Day 12) • Recurrence Rate: 4% (by Day 40),

compared to 23% for vancomycin [4] | | Safety Profile | Generally safe and well-tolerated in Phase 1 and 2

trials. No serious treatment-emergent adverse events reported in Phase 2 [1] [4]. |

Experimental Protocols for REP3123/CRS3123

The key experiments that define the profile of REP3123/CRS3123 involve standard microbiological and

clinical research methodologies.

In Vitro Susceptibility Testing (MIC Determination): The minimum inhibitory concentration (MIC)

against C. difficile and other intestinal bacteria was determined using the agar dilution method.
Bacteria were tested on supplemented Brucella agar with 5% laked sheep blood, a standard medium

for growing anaerobic organisms [3].
Macromolecular Synthesis Assays: To confirm the mechanism of action, these assays measured

the incorporation of radiolabeled precursors into DNA, RNA, and protein in bacterial cells. REP3123
specifically inhibited the incorporation of radiolabeled methionine (a protein building block), confirming

its action as a protein synthesis inhibitor [2].
Enzyme Inhibition Assays: The inhibition constant (Ki) for the target enzyme, C. difficile MetRS, was

calculated. These assays demonstrated that REP3123 targets the bacterial enzyme with high
specificity and selectivity [2].

Phase 2 Clinical Trial Protocol: This was a randomized, double-blind, comparator-controlled,
multicenter study. Patients with primary or first recurrence of CDI were randomized to receive either

CRS3123 (200 mg or 400 mg twice daily) or vancomycin (125 mg four times daily) for 10 days. The
primary endpoint was clinical cure rate at a test-of-cure visit [4].
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Mechanism of Action Visualization

The following diagram illustrates the specific mechanism of action of REP3123/CRS3123.
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Diagram 1: Mechanism of Action of REP3123/CRS3123. The drug specifically targets bacterial Type 1

MetRS, disrupting protein synthesis and leading to multiple anti-infective effects [1] [2].

How to Locate Information on Bederocin

The absence of "Bederocin" in the search results could be due to several reasons. Here are suggestions for

finding this information:

Verify the Name: Double-check the spelling of "Bederocin." It's possible the name is different, or it

might be an internal code name for a pre-clinical compound not yet widely published.
Search Scientific Databases: Conduct a targeted search in specialized databases like PubMed,
Google Scholar, or Scopus using the term "Bederocin." Using its purported mechanism of action or
molecular target in your search might also yield results.
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Check Patent Filings: New drug candidates are often disclosed in patent applications. Searching

international patent databases using the term "Bederocin" could provide technical information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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